N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide

• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• IUPAC Name: N-[4-methoxy-3-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H22N2O5/c1-14(2)29-17-9-6-15(7-10-17)21(25)24-18-13-16(8-11-19(18)27-3)23-22(26)20-5-4-12-28-20/h4-14H,1-3H3,(H,23,26)(H,24,25)
• InChI Key: SMNMSSRMVGRFGD-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)OC

Description

N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide, also known as N-(4-isopropoxyphenyl)-N-(4-methoxyphenyl)furamide or TAK-475, is a synthetic compound that has been extensively studied for its potential use as a cholesterol-lowering agent.

Mechanism of Action

The mechanism of action of N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide involves inhibition of squalene synthase, an enzyme involved in the synthesis of cholesterol. By inhibiting squalene synthase, N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide reduces the production of cholesterol, leading to a decrease in LDL cholesterol levels.
Biochemical and Physiological Effects:
In addition to its cholesterol-lowering effects, N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has been shown to have anti-inflammatory and anti-oxidative effects. It has also been studied for its potential to improve endothelial function and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide in lab experiments is its specificity for squalene synthase, which allows for targeted inhibition of cholesterol synthesis. However, its potential toxicity and limited solubility in aqueous solutions may present challenges for its use in certain experiments.

Future Directions

Future research on N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide could focus on its potential use in combination with other cholesterol-lowering agents, as well as its effects on other aspects of cardiovascular health. Additional studies could also investigate the safety and efficacy of N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide in specific patient populations, such as those with familial hypercholesterolemia.

Synthesis Methods

The synthesis of N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide involves several steps, starting with the reaction of 4-isopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-methoxyaniline to form the amide intermediate. Finally, the amide intermediate is reacted with furfurylamine to yield the desired product.

Scientific Research Applications

N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has been studied extensively for its potential use as a cholesterol-lowering agent. Several preclinical studies have demonstrated its ability to reduce levels of low-density lipoprotein (LDL) cholesterol in animal models. Clinical studies have also been conducted to evaluate the safety and efficacy of N-{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide{3-[(4-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide in humans.